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Compound of Interest

Compound Name: Perfluorodecyl iodide

Cat. No.: B1673059 Get Quote

Perfluorodecyl iodide (PFDI), a specialized fluorinated compound with the chemical formula

C10F21I, is a critical building block and intermediate in various fields of advanced research and

development.[1] Its unique properties, derived from its highly fluorinated carbon chain, make it

an invaluable tool for researchers, scientists, and drug development professionals. This guide

provides an in-depth look at the applications, experimental data, and methodologies associated

with Perfluorodecyl iodide in a research context.

Physicochemical Properties
The distinct characteristics of Perfluorodecyl iodide are central to its utility in research. The

presence of 21 fluorine atoms imparts high chemical inertness, thermal stability, and low

surface energy.[1][2] These properties are summarized in the table below.
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Property Value References

Molecular Formula C10F21I [1][2]

CAS Number 423-62-1 [1][2][3]

Molecular Weight ~645.98 g/mol [1][3][4]

Appearance
White to off-white transparent

crystals or solid
[3][5]

Density 1.8 g/cm³ [1]

Melting Point 65-70 °C [1][3]

Boiling Point 195-200 °C [1][3]

Refractive Index 1.317 - 1.335 [1][6]

Vapor Pressure 0.475 mmHg @ 25 °C [1]

Purity 97% - >98% [3][5][6]

Applications in Chemical Synthesis
Perfluorodecyl iodide is a versatile reagent primarily used to introduce the perfluorodecyl

(C10F21) moiety into other molecules. This functionality is crucial for creating materials with

specialized properties and for synthesizing complex organic compounds.

Synthesis of Catalysts and Fluorinated Building Blocks
Perfluorodecyl iodide serves as a precursor for creating specialized chemical building blocks.

Notable applications include:

Preparation of 3,5-bis(perfluorodecyl)phenylboronic acid: This compound acts as a "green"

catalyst, facilitating direct amide condensation reactions.[3][5]

Synthesis of 3-(perfluorodecyl)prop-1-ene: This molecule is another valuable fluorinated

building block for further chemical modifications.[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.innospk.com/en/?news/grok-exploring-perfluorodecyl-iodide-properties-and-applications
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-perfluorodecyl-iodide-in-modern-chemical-synthesis-wk
https://www.innospk.com/en/?news/grok-exploring-perfluorodecyl-iodide-properties-and-applications
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-perfluorodecyl-iodide-in-modern-chemical-synthesis-wk
https://www.sigmaaldrich.com/HK/zh/product/aldrich/257842
https://www.innospk.com/en/?news/grok-exploring-perfluorodecyl-iodide-properties-and-applications
https://www.sigmaaldrich.com/HK/zh/product/aldrich/257842
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorodecyl-iodide
https://www.sigmaaldrich.com/HK/zh/product/aldrich/257842
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1294242.htm
https://www.innospk.com/en/?news/grok-exploring-perfluorodecyl-iodide-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-perfluorodecyl-iodide-properties-and-applications
https://www.sigmaaldrich.com/HK/zh/product/aldrich/257842
https://www.innospk.com/en/?news/grok-exploring-perfluorodecyl-iodide-properties-and-applications
https://www.sigmaaldrich.com/HK/zh/product/aldrich/257842
https://www.innospk.com/en/?news/grok-exploring-perfluorodecyl-iodide-properties-and-applications
https://fluoryx.com/products/423-62-1
https://www.innospk.com/en/?news/grok-exploring-perfluorodecyl-iodide-properties-and-applications
https://www.sigmaaldrich.com/HK/zh/product/aldrich/257842
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1294242.htm
https://fluoryx.com/products/423-62-1
https://www.benchchem.com/product/b1673059?utm_src=pdf-body
https://www.benchchem.com/product/b1673059?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/257842
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1294242.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/257842
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1294242.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Fluorinated Ene-Ynes: Perfluoroalkyl iodides, including PFDI, can be added to

terminal alkynes to generate 1,2-disubstituted vinyl iodides, which are precursors to

fluorinated ene-ynes.[7] These structures are important synthons for more complex products.

[7]
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Caption: Synthetic pathways originating from Perfluorodecyl Iodide.

Applications in Materials Science
The unique properties imparted by the perfluorodecyl group are leveraged extensively in

materials science, particularly for creating high-performance and functional surfaces.

Fluorinated Polymers and Coatings
Perfluorodecyl iodide is a foundational component in the synthesis of advanced fluorinated

polymers and coatings.[1] These materials are sought after in demanding sectors like

aerospace, electronics, and automotive for their exceptional resistance to heat, chemicals, and

wear.[2] The low surface energy of the perfluorodecyl chain also provides surfaces with
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superior water and oil repellency (hydrophobicity and oleophobicity), a property utilized in

performance textiles and protective coatings.[1]

Self-Assembled Monolayers (SAMs) for Advanced
Lithography
In the field of microelectronics, Perfluorodecyl iodide and its analogs are investigated for their

potential in next-generation lithography. A close relative, Perfluorododecyl iodide (I-PFC12),

has been studied for its ability to form self-assembled monolayers (SAMs) on substrates like

silicon dioxide (SiO2) and titanium dioxide (TiO2).[8][9]

These SAMs are of interest for area-selective deposition (ASD) and as a potential component

in resistless extreme ultraviolet (EUV) lithography, which aims to overcome the limitations of

traditional photolithography.[8][9] The iodine atom in the molecule readily absorbs EUV

photons, which can aid in the patterning process.[8] Research has shown that these SAMs

degrade upon exposure to light, with the degradation rate being influenced by the underlying

substrate.[8][9]

Quantitative Data on SAM Degradation

Substrate Condition Fluorine Loss Reference

TiO₂ 1 Month Ambient Light 10.2% [8][9]

SiO₂ 1 Month Ambient Light 6.2% [8][9]

The more pronounced defluorination on the photocatalytic TiO₂ substrate highlights its potential

for creating contrast in lithographic applications.[8][9]

Experimental Protocol: Vapor Deposition of
Perfluoroalkyl Iodide SAMs
The following is a generalized protocol based on the methodology for depositing

Perfluorododecyl iodide (I-PFC12) SAMs, which can be adapted for Perfluorodecyl iodide.

Objective: To form a self-assembled monolayer of perfluoroalkyl iodide on a substrate surface.
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Materials:

Perfluorodecyl iodide

Substrates (e.g., SiO₂, TiO₂)

Vapor deposition chamber

Vacuum pump

Heater/temperature controller

Analytical equipment (e.g., X-ray Photoelectron Spectrometer - XPS)

Methodology:

Substrate Preparation: Clean the substrates thoroughly to remove any organic or particulate

contamination. A common method involves sonication in solvents followed by oxygen plasma

or UV-ozone treatment to create a reactive, hydroxyl-terminated surface.

Deposition Setup: Place the cleaned substrates inside the vapor deposition chamber. Place

a measured amount of Perfluorodecyl iodide (e.g., 100 mg) in a crucible within the

chamber.[8]

Vapor Phase Deposition: Evacuate the chamber to a base pressure. Heat the crucible

containing the Perfluorodecyl iodide to a temperature sufficient for sublimation (e.g., 100-

150 °C).[8]

Monolayer Formation: Allow the vapor to deposit onto the substrates for a set duration (e.g.,

1-2 hours).[8] The iodine headgroup is believed to interact with the substrate surface,

potentially through halogen bonding, leading to the formation of an ordered monolayer.[8]

Post-Deposition: Cool the chamber, bring it back to atmospheric pressure, and remove the

coated substrates.

Analysis: Characterize the formed SAM using techniques like XPS to confirm elemental

composition and assess monolayer quality and degradation over time.[8]
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Experimental Workflow: SAM Deposition & Analysis
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Caption: Workflow for SAM deposition and subsequent analysis.

Role in Drug Development
While not a therapeutic agent itself, Perfluorodecyl iodide is a key intermediate in

pharmaceutical research.[1][2] The introduction of perfluoroalkyl chains into drug candidates

can significantly enhance their metabolic stability, bioavailability, and lipophilicity.[10] This

strategy, known as "fluorous chemistry," is a powerful tool in medicinal chemistry to fine-tune

the pharmacokinetic properties of a molecule. Perfluorodecyl iodide provides a direct route to

incorporate the C10F21 group, enabling the synthesis of novel drug analogs with potentially

improved therapeutic profiles.

Safety and Handling
Perfluorodecyl iodide is classified as an irritant, causing skin and serious eye irritation, and

may cause respiratory irritation.[3][4] Proper personal protective equipment (PPE), including

gloves, eye shields, and a dust mask, should be used when handling the compound.[3] It is

also noted to be light-sensitive, and care should be taken during storage and handling.[1]

When heated to decomposition, it may release toxic iodine and fluorine vapors, necessitating

work in a well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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